Cas no 120537-58-8 (Pyrimidine,4-ethyl-2,5,6-trimethyl-)

Pyrimidine,4-ethyl-2,5,6-trimethyl- structure
120537-58-8 structure
Product Name:Pyrimidine,4-ethyl-2,5,6-trimethyl-
CAS No:120537-58-8
MF:C9H14N2
MW:150.220861911774
CID:105163
PubChem ID:14199147
Update Time:2025-04-18

Pyrimidine,4-ethyl-2,5,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine,4-ethyl-2,5,6-trimethyl-
    • 4-Ethyl-2,5,6-trimethylpyrimidine
    • G-KG
    • 4-ethyl-2,5,6-trimethyl-Pyrimidine
    • Pyrimidine, 4-ethyl-2,5,6-trimethyl- (9CI)
    • SCHEMBL12755617
    • A898777
    • 120537-58-8
    • Inchi: 1S/C9H14N2/c1-5-9-6(2)7(3)10-8(4)11-9/h5H2,1-4H3
    • InChI Key: NYGKPQOGORUBSV-UHFFFAOYSA-N
    • SMILES: N1C(C)=NC(C)=C(C)C=1CC

Computed Properties

  • Exact Mass: 150.11582
  • Monoisotopic Mass: 150.115698455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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